Cas no 84-43-5 (11H-Benzo[a]carbazole-3-carboxylicacid, 2-hydroxy-)

• Product Name: 11H-Benzo[a]carbazole-3-carboxylicacid, 2-hydroxy-
• CAS No: 84-43-5
• MF: C₁₇H₁₁NO₃
• MW: 277.274144411087
• CID: 728734
• PubChem ID: 66531
• Update Time: 2025-04-19

11H-Benzo[a]carbazole-3-carboxylicacid, 2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 11H-Benzo[a]carbazole-3-carboxylicacid, 2-hydroxy-
• 2-hydroxy-11H-benzo[a]carbazole-3-carboxylic acid
• Pink 3B Tolylamide
• CHEMBL490409
• 76KBX76TT4
• SCHEMBL1247817
• 84-43-5
• 11H-Benzo[a]carbazole-3-carboxylic acid, 2-hydroxy-
• 2-Hydrazinyl-4,6-dimethyl-5-nitronicotinonitrile
• 2-Hydroxy-11H-benzo(a)carbazole-3-carboxylic acid
• NSC58411
• A840781
• 2-Hydroxy-3-carboxybenzo[a]carbazole
• ONMDNQFBIVCMAS-UHFFFAOYSA-N
• NSC 58411
• BDBM50263906
• NSC-58411
• 2-Hydroxybenzocarbazole-3-carboxylic acid
• EINECS 201-529-1
• NS00038512
• DTXSID80232887
• Oprea1_341246

• Inchi： 1S/C17H11NO3/c19-15-8-12-9(7-13(15)17(20)21)5-6-11-10-3-1-2-4-14(10)18-16(11)12/h1-8,18-19H,(H,20,21)
• InChI Key： ONMDNQFBIVCMAS-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC2C=CC3C4C=CC=CC=4NC=3C=2C=1

Computed Properties

• Exact Mass: 277.074
• Monoisotopic Mass: 277.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.3A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.531
• Boiling Point: 578.7°C at 760 mmHg
• Flash Point: 303.8°C
• Refractive Index: 1.881